Cas no 213623-59-7 (4-chloro-5-ethyl-7H-pyrrolo[2,3-d]pyrimidin-2-amine)

4-chloro-5-ethyl-7H-pyrrolo[2,3-d]pyrimidin-2-amine structure
213623-59-7 structure
Product Name:4-chloro-5-ethyl-7H-pyrrolo[2,3-d]pyrimidin-2-amine
CAS No:213623-59-7
MF:C8H9ClN4
MW:196.63685965538
CID:2841316
PubChem ID:21910840
Update Time:2025-04-21

4-chloro-5-ethyl-7H-pyrrolo[2,3-d]pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

    • 213623-59-7
    • DA-08226
    • SCHEMBL1738260
    • 4-Chloro-5-ethyl-1H-pyrrolo[2,3-d]pyrimidin-2-amine
    • DTXSID30619962
    • 4-chloro-5-ethyl-7H-pyrrolo[2,3-d]pyrimidin-2-amine
    • Inchi: 1S/C8H9ClN4/c1-2-4-3-11-7-5(4)6(9)12-8(10)13-7/h3H,2H2,1H3,(H3,10,11,12,13)
    • InChI Key: KEBNQLYXYKIXPV-UHFFFAOYSA-N
    • SMILES: ClC1=C2C(=NC(N)=N1)NC=C2CC

Computed Properties

  • Exact Mass: 196.0515740Da
  • Monoisotopic Mass: 196.0515740Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 67.6Ų
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